Cas no 40372-06-3 (2'-Deoxyribavirin)

2'-Deoxyribavirin structure
Product name:2'-Deoxyribavirin
2'-Deoxyribavirin Chemical and Physical Properties
Names and Identifiers
-
- 2'-Deoxyribavirin
- 1-(2'-deoxy-β-D-ribofuranosyl)-1H-1,2,4-triazole-3-carboxamide
- 40372-06-3
- DTXSID001153248
- SCHEMBL11654052
- 1-[(2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide
- 1-(2-Deoxy-I(2)-D-erythro-pentofuranosyl)-1H-1,2,4-triazole-3-carboxamide
- 1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-1,2,4-triazole-3-carboxamide
-
- Inchi: InChI=1S/C8H12N4O4/c9-7(15)8-10-3-12(11-8)6-1-4(14)5(2-13)16-6/h3-6,13-14H,1-2H2,(H2,9,15)/t4-,5+,6+/m0/s1
- InChI Key: GODSJHAJEWFDAD-KVQBGUIXSA-N
- SMILES: C1C(C(OC1N2C=NC(=N2)C(=O)N)CO)O
Computed Properties
- Exact Mass: 228.08585488g/mol
- Monoisotopic Mass: 228.08585488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 124Ų
2'-Deoxyribavirin Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | D249935-1mg |
2'-Deoxyribavirin |
40372-06-3 | 1mg |
$207.00 | 2023-05-18 | ||
TRC | D249935-10mg |
2'-Deoxyribavirin |
40372-06-3 | 10mg |
$1642.00 | 2023-05-18 | ||
TRC | D249935-25mg |
2'-Deoxyribavirin |
40372-06-3 | 25mg |
$ 1800.00 | 2023-09-08 |
2'-Deoxyribavirin Related Literature
-
Kinga Suwinska,Anthony W. Coleman CrystEngComm, 2008,10, 1302-1304
-
Zeev Aizenshtat,Sharon Ruthstein Phys. Chem. Chem. Phys., 2012,14, 13046-13052
-
Bernardo Barbiellini,Hasnain Hafiz,Susmita Basak,Jun Liu,Thomas Richardson,Guojiun Shu,Fangcheng Chou,Tsu-Chien Weng,Dennis Nordlund,Dimosthenis Sokaras,Brian Moritz,Thomas P. Devereaux,Ruimin Qiao,Yi-De Chuang,Arun Bansil,Zahid Hussain,Wanli Yang Phys. Chem. Chem. Phys., 2015,17, 26369-26377
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